Cas no 2248378-05-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate
• CAS No: 2248378-05-2
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 6503120
• PubChem ID: 165731024
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514389
• 2248378-05-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate

• Inchi： 1S/C14H10N2O6/c17-10-5-7(6-11(18)15-10)14(21)22-16-12(19)8-3-1-2-4-9(8)13(16)20/h1-4,7H,5-6H2,(H,15,17,18)
• InChI Key： PYAKGYYPWFIPJM-UHFFFAOYSA-N
• SMILES： O(C(C1CC(NC(C1)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate (CAS No. 2248378-05-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate (CAS No. 2248378-05-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoindole and piperidine structural motifs, is often explored for its potential applications in drug development, particularly in the design of proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Its molecular structure combines a 1,3-dioxoisoindoline moiety with a 2,6-dioxopiperidine-4-carboxylate group, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for small-molecule degraders and protein-targeting compounds has surged, driven by advancements in cancer research and neurodegenerative disease studies. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate is frequently cited in literature as a key building block for E3 ligase ligands, which are critical components of PROTACs. These molecules exploit the ubiquitin-proteasome system to degrade disease-causing proteins, offering a novel approach to treating conditions like multiple myeloma and Alzheimer's disease.

The synthesis of CAS No. 2248378-05-2 involves multi-step organic reactions, often starting from commercially available phthalic anhydride derivatives. Researchers have optimized routes to achieve high yields and purity, ensuring its suitability for high-throughput screening and medicinal chemistry applications. Its stability under physiological conditions and compatibility with click chemistry further enhance its utility in bioconjugation and drug delivery systems.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, manufacturers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. This aligns with global trends toward reducing carbon footprints in pharmaceutical production.

In addition to its therapeutic potential, this compound has also been investigated for its role in material science. Its rigid, heterocyclic framework makes it a candidate for designing organic semiconductors and polymeric coatings. Such applications are particularly relevant in the development of flexible electronics and biodegradable materials, areas that have seen exponential growth due to consumer demand for sustainable technologies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 2248378-05-2 is crucial. Computational modeling and molecular docking studies have provided insights into how modifications to its core structure can enhance binding affinity or reduce off-target effects. These findings are regularly published in peer-reviewed journals, reinforcing the compound's importance in rational drug design.

As the scientific community continues to explore precision medicine and targeted therapies, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dioxopiperidine-4-carboxylate will remain at the forefront of innovation. Its dual functionality as a pharmacophore and a chemical linker ensures its relevance in both academic and industrial settings. Future research may uncover additional applications in immunotherapy or gene editing, further solidifying its role in modern science.